Cas no 119162-59-3 (3-(2-phenylethyl)-1,2-oxazol-5-amine)

• Product Name: 3-(2-phenylethyl)-1,2-oxazol-5-amine
• CAS No: 119162-59-3
• MF: C₁₁H₁₂N₂O
• MW: 188.225782394409
• CID: 1208875
• PubChem ID: 43115680
• Update Time: 2025-04-20

3-(2-phenylethyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-phenylethyl)-1,2-oxazol-5-amine
• 5-amino-3-(2-naphthyl)isoxazole
• 3-NAPHTHALEN-2-YL-ISOXAZOL-5-YLAMINE
• AKOS000261587
• AC1MYP0H
• CTK4H0631
• AG-F-12895
• ZINC03704580
• 5-amino-3-(2-phenylethyl)isoxazole
• SureCN14072026
• 5-amino-3-(2-naphthyl)isoxazole; 3-NAPHTHALEN-2-YL-ISOXAZOL-5-YLAMINE; AKOS000261587; AC1MYP0H; CTK4H0631; AG-F-12895; ZINC03704580; 5-amino-3-(2-phenylethyl)isoxazole; SureCN14072026;
• AM803020
• DTXSID301299374
• 3-(2-Phenylethyl)-1,2-Oxazol-5-Amine(WX609189)
• 3-Phenethylisoxazol-5-amine
• 119162-59-3
• 3-(2-Phenylethyl)-5-isoxazolamine
• AB01000862-01
• Z360168598
• 5-Isoxazolamine, 3-(2-phenylethyl)-
• EN300-54394
• MFCD10693655
• SCHEMBL431698
• AKOS005199891

• MDL： MFCD10693655
• Inchi： 1S/C11H12N2O/c12-11-8-10(13-14-11)7-6-9-4-2-1-3-5-9/h1-5,8H,6-7,12H2
• InChI Key： NZGZLQLPYDXMJG-UHFFFAOYSA-N
• SMILES： O1C(=CC(CCC2C=CC=CC=2)=N1)N

Computed Properties

• Exact Mass: 188.094963011g/mol
• Monoisotopic Mass: 188.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives